6-[4-(2-Phenylethylsulfonyl)-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[4-(2-phenylethylsulfonyl)-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H22N6O2S/c25-27(26,14-9-16-5-2-1-3-6-16)23-11-4-10-22(12-13-23)18-8-7-17-20-19-15-24(17)21-18/h1-3,5-8,15H,4,9-14H2
• InChI Key: WAHUNDNEPJYBQW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)CCC2=CC=CC=C2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C18H22N6O2S
• Molecular Weight: 386.5 g/mol

Description

The compound “6-[4-(2-Phenylethylsulfonyl)-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine” is a complex organic molecule that contains several heterocyclic rings, including a 1,4-diazepane ring, a 1,2,4-triazole ring, and a pyridazine ring. The presence of these rings suggests that this compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings in the molecule suggests that it would have a fairly rigid structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups and heterocyclic rings in its structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings in the molecule could affect its solubility, stability, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Without specific information on this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this compound.